Cas no 5436-07-7 (8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane)
![8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane structure](https://www.kuujia.com/scimg/cas/5436-07-7x500.png)
5436-07-7 structure
Product name:8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane Chemical and Physical Properties
Names and Identifiers
-
- 8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane
- 8-ethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decane; 8-Aethyl-2r,3c-diphenyl-1,4-dioxa-8-aza-spiro[4.5]decan; 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane; CTK5A0633; AC1L8WZF; NSC21348; AG-F-88335;
- NSC-21348
- NSC 21348
- 5436-07-7
- NSC21348
- DTXSID20969448
- 8-Ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro(4.5)decane
-
- Inchi: InChI=1S/C21H25NO2/c1-2-22-15-13-21(14-16-22)23-19(17-9-5-3-6-10-17)20(24-21)18-11-7-4-8-12-18/h3-12,19-20H,2,13-16H2,1H3
- InChI Key: HNPJXEXYTWKYEH-UHFFFAOYSA-N
- SMILES: CCN1CCC2(CC1)OC(C(O2)C3=CC=CC=C3)C4=CC=CC=C4
Computed Properties
- Exact Mass: 323.18865
- Monoisotopic Mass: 323.189
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 21.7Ų
Experimental Properties
- Density: 1.15
- Boiling Point: 441.9°C at 760 mmHg
- Flash Point: 143.2°C
- Refractive Index: 1.604
- PSA: 21.7
- LogP: 4.26570
8-ethyl-2,3-diphenyl-1,4-dioxa-8-azaspiro[4.5]decane Related Literature
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Yao Xu,Xiang Wang,Kang Song,Jun Du,Jinliang Liu,Yuqing Miao,Yuhao Li RSC Adv., 2021,11, 15323-15331
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2. Benzothiadiazole building units in solution-processable small molecules for organic photovoltaicsJia Du,Michael C. Biewer,Mihaela C. Stefan J. Mater. Chem. A, 2016,4, 15771-15787
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Ji Yang,Jing Fu,Hao-Yuan Lyu,Li-Ping Bai,Zhi-Hong Jiang,Guo-Yuan Zhu RSC Adv., 2021,11, 9057-9066
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Régis Boehringer,Philippe Geoffroy,Michel Miesch Org. Biomol. Chem., 2015,13, 6940-6943
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Ajesh P. Thomas,L. Palanikumar,M. T. Jeena,Kibeom Kim,Ja-Hyoung Ryu Chem. Sci., 2017,8, 8351-8356
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